CID 57371144

• CAS No.: 25530-63-6
• Molecular Formula: C6H8BiNO7
• Molecular Weight: 415.11 g/mol
• IUPAC Name: bismuth;azane;2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Bi.H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;1H3/q;+3;/p-3
• InChI Key: QSBNOZODKXUXSP-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[NH4+].[Bi+2]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.N.[Bi+3]

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry. Unfortunately, specific details about the molecular structure analysis of CID 57371144 are not available in the search results.

Chemical Reactions Analysis

Analyzing the chemical reactions of a compound involves studying its reactivity with other substances and the products formed. Unfortunately, specific details about the chemical reactions involving this compound are not available in the search results.

Physical and Chemical Properties Analysis

Physical and chemical properties of a compound include characteristics such as color, density, hardness, melting and boiling points, and reactivity. Unfortunately, specific details about the physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Methodological Challenges in Child and Adolescent Development Research

Hamaker, Mulder, and van IJzendoorn (2020) discuss the methodological challenges in studying child and adolescent development, emphasizing the importance of matching research goals with appropriate design and methods. This includes leveraging advanced techniques like machine learning for bridging gaps in developmental science research (Hamaker et al., 2020).

Scientific Software Frameworks and Productivity

Appelbe, Moresi, Quenette, and Simter (2007) examine the impact of scientific software frameworks on programming productivity, contrasting traditional programming with modern toolkits and frameworks that facilitate rapid assembly of new applications from existing components (Appelbe et al., 2007).

Chemically Induced Dimerization (CID) in Biological Research

Voss, Klewer, and Wu (2015) highlight the use of chemically induced dimerization (CID) as a tool for controlling protein function in cells with high precision and spatiotemporal resolution, expanding the technique's application beyond signal transduction to include membrane and protein trafficking (Voss et al., 2015).

Computing with Infinite Data (CID Project)

Spreen (2017) introduces the CID project, aimed at studying computing with infinite objects, such as real numbers, to enhance software efficiency and accuracy in scientific and engineering applications (Spreen, 2017).

Safety and Hazards

Safety data sheets provide information about the hazards of a chemical and the associated safety measures. Unfortunately, a safety data sheet specifically for CID 57371144 was not found in the search results.